Cas no 5424-20-4 (Tannic acid, β)

Tannic acid, β Properties

Names and Identifiers

• b-D-Glucopyranose,1,2,3,4,6-pentakis[3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoate]
• Tannic acid, β
• decagalloyl glucose
• DSSTox_CID_6076
• DSSTox_GSID_26076
• DSSTox_RID_78006
• gallotanine
• Gallotannic acid
• gallotannin
• penta-m-digalloyl-glucose
• Quebracho extract
• TANNIC ACID
• Tanninum
• Tannicum acidum
• CS-0113395
• NCGC00186054-02
• Tannic acid, ACS reagent
• CCG-270692
• NSC-656273
• BETA-D-GLUCOSE PENTAKIS[3,4-DIHYDROXY-5-[(3,4,5-TRIHYDROXYBENZOYL)OXY]BENZOATE]
• NCGC00095101-01
• SMR000857330
• beta-D-Glucose pentakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate)
• GTPL4319
• cid_16129778
• DA-51833
• DTXSID00892987
• BDBM60986
• Tannic acid, technical
• CAS-1401-55-4
• Glycerite
• TANNICACID
• SCHEMBL409692
• CHEMBL506247
• Asian holly oak nutgall
• Chinese gallotannin
• [2,3-Dihydroxy-5-[[3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy]oxan-2-yl]methoxycarbonyl]phenyl] 3,4,5-trihydroxybenzoate
• HY-135530
• Tox21_300079
• MLS001335996
• AKOS015951319
• NSC656273
• Tannic acid, puriss., meets analytical specification of USP, powder
• NCGC00253925-01
• Tannic acid, SAJ first grade
• Tannic acid, technical grade
• MFCD00066397
• [2,3-dihydroxy-5-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy]oxan-2-yl]methoxycarbonyl]phenyl] 3,4,5-trihydroxybenzoate
• Gallotannin
• Q427956
• 5424-20-4
• (2R,3R,4S,5R,6S)-4,5,6-tris({3,4-dihydroxy-5-[(3,4,5-trihydroxyphenyl)carbonyloxy]phenyl}carbonyloxy)-2-[({3,4-dihydroxy-5-[(3,4,5-trihydroxyphenyl)carbonyloxy]phenyl}carbonyloxy)methyl]oxan-3-yl 3,4-dihydroxy-5-[(3,4,5-trihydroxyphenyl)carbonyloxy]benzoate
• s3951
• tannic-acid
• MLS001335995
• Tannin (Tannic acid)
• Tannic acid, United States Pharmacopeia (USP) Reference Standard
• .Beta.-D-glucopyranose, pentakis[3,4-dihydroxy-5-[(3,4,5-trihydroxybenzoyl)oxy]benzoate]
• FEMA No. 3042
• Tannic acid, puriss., 95.0%
• Tannic acid, Source: Chinese natural gall nuts
• EINECS 226-562-9
• [2,3-dihydroxy-5-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxybenzoyl]oxy]oxan-2-yl]methoxycarbonyl]phenyl]3,4,5-trihydroxybenzoate
• Tox21_111422
• C17409
• Tannic acid, tested according to Ph.Eur.
• NSC-758670
• Q-201780
• 1401-55-4
• NS00093444
• [2,3-dihydroxy-5-[[(2R,3R,4S,5R,6S)-3,4,5,6-tetrakis[[3,4-dihydroxy-5-(3,4,5-trihydroxybenzoyl)oxy-benzoyl]oxy]tetrahydropyran-2-yl]methoxycarbonyl]phenyl] 3,4,5-trihydroxybenzoate
• NCGC00186054-01
• CHEBI:81066
• (2S,3R,4S,5R,6R)-6-(((3,4-Dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoyl)oxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(3,4-dihydroxy-5-((3,4,5-trihydroxybenzoyl)oxy)benzoate)
• Tannic acid, Vetec(TM) reagent grade
• BDBM50442879
• +Expand

• InChIKey： LRBQNJMCXXYXIU-PPKXGCFTSA-N
• Inchi： InChI=1S/C76H52O46/c77-32-1-22(2-33(78)53(32)92)67(103)113-47-16-27(11-42(87)58(47)97)66(102)112-21-52-63(119-72(108)28-12-43(88)59(98)48(17-28)114-68(104)23-3-34(79)54(93)35(80)4-23)64(120-73(109)29-13-44(89)60(99)49(18-29)115-69(105)24-5-36(81)55(94)37(82)6-24)65(121-74(110)30-14-45(90)61(100)50(19-30)116-70(106)25-7-38(83)56(95)39(84)8-25)76(118-52)122-75(111)31-15-46(91)62(101)51(20-31)117-71(107)26-9-40(85)57(96)41(86)10-26/h1-20,52,63-65,76-101H,21H2/t52-,63-,64+,65-,76+/m1/s1
• SMILES： C1=C(C=C(C(=C1O)O)O)C(=O)OC2=CC(=CC(=C2O)O)C(=O)OCC3C(C(C(C(O3)OC(=O)C4=CC(=C(C(=C4)OC(=O)C5=CC(=C(C(=C5)O)O)O)O)O)OC(=O)C6=CC(=C(C(=C6)OC(=O)C7=CC(=C(C(=C7)O)O)O)O)O)OC(=O)C8=CC(=C(C(=C8)OC(=O)C9=CC(=C(C(=C9)O)O)O)O)O)OC(=O)C1=CC(=C(C(=C1)OC(=O)C1=CC(=C(C(=C1)O)O)O)O)O

Computed Properties

• Exact Mass: 1700.173
• Hydrogen Bond Donor Count: 25
• Hydrogen Bond Acceptor Count: 46
• Rotatable Bond Count: 31
• Monoisotopic Mass: 1700.173
• Heavy Atom Count: 122
• Complexity: 3570
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 778A^2

Experimental Properties

• LogP: 4.83810
• PSA: 777.98000
• Refractive Index: 1.927
• Boiling Point: 198ºC
• Melting Point: 218 °C(lit.)
• Flash Point: 198 °C
• Color/Form: 淡 黄色至黄褐色的固体 带有一种微弱 气味
• Density: 2.12